Cas no 2229541-97-1 (2-(chloromethyl)-3-fluoro-3-methylbut-1-ene)

• Product Name: 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene
• CAS No: 2229541-97-1
• MF: C₆H₁₀ClF
• MW: 136.595004558563
• CID: 6093802
• PubChem ID: 165635008
• Update Time: 2025-07-02

2-(chloromethyl)-3-fluoro-3-methylbut-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene
• EN300-1992529
• 2229541-97-1

• Inchi： 1S/C6H10ClF/c1-5(4-7)6(2,3)8/h1,4H2,2-3H3
• InChI Key： RWQHAQXPELKVBU-UHFFFAOYSA-N
• SMILES： ClCC(=C)C(C)(C)F

Computed Properties

• Exact Mass: 136.0455062g/mol
• Monoisotopic Mass: 136.0455062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene

Professional Introduction to 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene (CAS No. 2229541-97-1)

2-(chloromethyl)-3-fluoro-3-methylbut-1-ene, identified by its CAS number 2229541-97-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the synthesis of novel bioactive molecules. The presence of both chloromethyl and fluoro substituents makes it a versatile intermediate for various chemical transformations, particularly in the development of pharmaceutical agents.

The compound’s structure, featuring a but-1-ene backbone with specific functional groups, enables it to participate in a wide range of reactions. These include nucleophilic additions, eliminations, and substitutions, which are fundamental to the synthesis of more complex molecules. The chloromethyl group, in particular, is known for its reactivity with nucleophiles, making it a valuable component in constructing carbon-carbon bonds. This property is highly advantageous in drug discovery, where the formation of new molecular frameworks is often required.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties. The incorporation of a fluoro atom into a molecule can significantly influence its metabolic stability, lipophilicity, and binding affinity to biological targets. 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene exemplifies this trend, as the fluoro substituent can enhance the compound’s overall efficacy and selectivity as a drug candidate.

The synthesis of 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene involves multi-step organic transformations that highlight the compound’s synthetic utility. One common approach involves the reaction of appropriate alkynes with chloroacetaldehyde derivatives under controlled conditions. The introduction of the fluoro group can be achieved through halogen exchange reactions or direct fluorination techniques. These synthetic strategies have been refined over time and are now well-documented in the chemical literature.

The applications of 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene extend beyond pharmaceuticals into other areas such as agrochemicals and material science. In agrochemical research, for instance, fluorinated compounds are often used to develop pesticides and herbicides with improved environmental profiles. The reactivity of the chloromethyl group allows for further derivatization into more complex structures that can exhibit enhanced biological activity.

The compound’s potential as a building block for drug discovery has been explored in several recent studies. Researchers have utilized 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene to synthesize novel inhibitors targeting various therapeutic areas, including oncology and infectious diseases. The ability to introduce diverse functional groups while maintaining the core structure makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

The impact of fluorine on the electronic properties of molecules is another area where 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene plays a crucial role. Fluorine atoms are known to be electron-withdrawing and can influence the reactivity and stability of adjacent functional groups. This characteristic has been leveraged in designing molecules with specific pharmacological profiles. For example, fluoroalkyl groups can enhance binding interactions with enzymes or receptors, leading to improved drug efficacy.

In conclusion, 2-(chloromethyl)-3-fluoro-3-methylbut-1-ene (CAS No. 2229541-97-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules, particularly in pharmaceutical research. The ongoing exploration of its applications underscores its importance as a tool for innovation in drug discovery and beyond.